Cas no 40554-61-8 (2H-Indeno[5,6-d]isoxazole(9CI))

• Product Name: 2H-Indeno[5,6-d]isoxazole(9CI)
• CAS No: 40554-61-8
• MF: C₁₀H₇NO
• MW: 157.168682336807
• CID: 925912
• PubChem ID: 45099157
• Update Time: 2025-04-19

2H-Indeno[5,6-d]isoxazole(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Indeno[5,6-d]isoxazole(9CI)
• 2H-cyclopenta[f][1,2]benzoxazole
• DB-261115
• DTXSID60667779
• 2H-INDENO[5,6-D][1,2]OXAZOLE
• 40554-61-8
• 2H-INDENO[5,6-D]ISOXAZOLE

• Inchi： 1S/C10H7NO/c1-2-7-4-9-6-11-12-10(9)5-8(7)3-1/h1-6,11H
• InChI Key： UZFQIZMNGBWTPY-UHFFFAOYSA-N
• SMILES： O1C2=CC3=CC=CC3=CC2=CN1

Computed Properties

• Exact Mass: 157.053
• Monoisotopic Mass: 157.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2
• XLogP3: 2.7